3,3'-(2-thioxo-1H-benzimidazole-1,3(2H)-diyl)dipropanoic acid

• IUPAC Name: 3-[3-(2-carboxyethyl)-2-sulfanylidenebenzimidazol-1-yl]propanoic acid
• InChI: InChI=1S/C13H14N2O4S/c16-11(17)5-7-14-9-3-1-2-4-10(9)15(13(14)20)8-6-12(18)19/h1-4H,5-8H2,(H,16,17)(H,18,19)
• InChI Key: MZZWYKPKOLXPHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=S)N2CCC(=O)O)CCC(=O)O
• Molecular Formula: C13H14N2O4S
• Molecular Weight: 294.33 g/mol
• Solubility: >44.1 [ug/mL] (The mean of the results at pH 7.4)

Description

Benzimidazole derivatives, including those related to 3,3'-(2-thioxo-1H-benzimidazole-1,3(2H)-diyl)dipropanoic acid, are known for their significant antioxidant activities and potential as antimicrobial agents. These compounds, characterized by the presence of benzimidazole along with various substituents, have been synthesized and evaluated for their biological activities in recent studies (Menteşe, Yılmaz, Baltaş, Bekircan, & Kahveci, 2015).

Synthesis Analysis

The synthesis of benzimidazole derivatives often involves cyclization reactions and the use of specific reagents to introduce the thioxo group and other structural features. For example, novel synthesis approaches have been developed for dipodal-benzimidazole, benzoxazole, and benzothiazole derivatives, highlighting the versatility in synthesizing complex structures from simpler molecules (Padalkar, Gupta, Phatangare, Patil, Umape, & Sekar, 2014).